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Compound of Interest

Compound Name: 1-Methoxyallocryptopine

Cat. No.: B161831

1-Methoxyallocryptopine: A Comprehensive
Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the physical and chemical properties of
1-Methoxyallocryptopine, a protopine alkaloid. The information is compiled for professionals
in research, science, and drug development, with a focus on presenting clear, quantitative data
and detailed experimental methodologies.

Core Physical and Chemical Properties

1-Methoxyallocryptopine is a naturally occurring alkaloid isolated from Papaver
curviscapum|[1]. Its core chemical structure and properties are summarized below.
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Property Value Source
Molecular Formula C22H25NOe PubChem|[2]
Molecular Weight 399.4 g/mol PubChem|[2]

7,8,21-trimethoxy-11-methyl-
17,19-dioxa-11-
azatetracyclo[12.7.0.04,°.016,20]

IUPAC Name ) PubChem[2]
henicosa-
1(21),4(9),5,7,14,16(20)-

hexaen-2-one

CAS Number 56743-52-3 PubChem][2]
Allocryptopine, 1-methoxy-;

Synonyms ypiop Y PubChem|[2]
NSC628808

Spectral Data

The structural elucidation of 1-Methoxyallocryptopine is supported by various spectroscopic
techniques.

Proton Nuclear Magnetic Resonance (*H NMR)
Spectroscopy

A simulated *H NMR spectrum (500 MHz, Methanol) is available, providing insights into the
proton environments within the molecule.
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Chemical Shift o Number of Tentative
(ppm) Multiplicity Hydrogens Assighment
6.67 S 2H Aromatic Protons
4.08 S 3H Methoxy Group
3.89 m 2H Methylene Group
3.45 m 2H Methylene Group
3.40 m 3H Methoxy Group
1.47 q 3H Methyl Group
1.47 m 3H Methyl Group

Note: This is based on simulated data and should be confirmed with experimental results.

Due to the limited availability of public experimental spectral data, detailed tables for 13C NMR,

Mass Spectrometry, and Infrared Spectroscopy are not provided at this time. Researchers are

encouraged to consult primary literature for experimentally derived spectral information.

Experimental Protocols

Isolation of 1-Methoxyallocryptopine from Papaver

curviscapum

The following is a generalized workflow for the isolation of protopine alkaloids from Papaver

species, based on common alkaloid extraction techniques.
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Isolation Workflow for 1-Methoxyallocryptopine

Plant Material
(Papaver curviscapum)

Extraction with Methanol

Concentration of Percolate

Acid-Base Extraction
(5% Acetic Acid)

Yield Total Tertiary Alkaloids

Purification

Chromatographic Separation
(TLC)

Isolated 1-Methoxyallocryptopine

Generic Signaling Pathway

Extracellular Intracellular

1-Methoxyallocryptopine Binding Receptor Activation Second Messenger —® Kinase Cascade —® Transcription Factor Cellular Response
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

e 1. Thieme E-Journals - Planta Medica / Abstract [thieme-connect.com]

e 2. 1-Methoxyallocryptopine | C22H25NO6 | CID 363693 - PubChem
[pubchem.ncbi.nlm.nih.gov]

 To cite this document: BenchChem. [Physical and chemical properties of 1-
Methoxyallocryptopine.]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b161831#physical-and-chemical-properties-of-1-
methoxyallocryptopine]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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